Cas no 150807-86-6 (Pentanenitrile, 4-chloro-4-(chloromethyl)-5-oxo-)
150807-86-6 structure
Product Name:Pentanenitrile, 4-chloro-4-(chloromethyl)-5-oxo-
CAS No:150807-86-6
MF:C6H7Cl2NO
MW:180.031879663467
CID:3793783
PubChem ID:10932027
Update Time:2025-04-22
Pentanenitrile, 4-chloro-4-(chloromethyl)-5-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Pentanenitrile, 4-chloro-4-(chloromethyl)-5-oxo-
- 2-Chloro-2-chloromethyl-4-cyanobutyraldehyde
- SCHEMBL9360149
- 4,5-Dichloro-4-formylpentanenitrile
- 150807-86-6
- MBMUQLSGBUUJLZ-UHFFFAOYSA-N
-
- Inchi: 1S/C6H7Cl2NO/c7-4-6(8,5-10)2-1-3-9/h5H,1-2,4H2
- InChI Key: MBMUQLSGBUUJLZ-UHFFFAOYSA-N
- SMILES: C(#N)CCC(Cl)(CCl)C=O
Computed Properties
- Exact Mass: 178.9904692Da
- Monoisotopic Mass: 178.9904692Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 40.9Ų
Pentanenitrile, 4-chloro-4-(chloromethyl)-5-oxo- Related Literature
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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